Cas no 1903062-55-4 (2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• CAS No: 1903062-55-4
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 6295841
• PubChem ID: 92091361
• Update Time: 2025-05-21

2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-cyclopropyl-1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2-cyclopropyl-1-{3-[(5-methylpyridin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• F6476-7239
• 1903062-55-4
• AKOS025353868
• 2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C15H20N2O2/c1-11-2-5-14(16-9-11)19-13-6-7-17(10-13)15(18)8-12-3-4-12/h2,5,9,12-13H,3-4,6-8,10H2,1H3
• InChI Key： NAAKROCXMOLPML-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CN=1)C1CCN(C1)C(CC1CC1)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone

2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone: A Comprehensive Overview

2-Cyclopropyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)ethanone, also identified by the CAS Registry Number 1903062-55-4, is a complex organic compound with significant potential in the field of drug discovery and chemical synthesis. This compound, characterized by its unique structural features, has garnered attention due to its promising biological activities and versatile synthetic applications. Recent studies have highlighted its role in various pharmacological contexts, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

The molecular structure of 2-Cyclopropyl group is a key feature of this compound, contributing to its stability and reactivity. The presence of the cyclopropyl ring introduces strain, which can enhance the compound's reactivity in certain chemical reactions. Additionally, the pyrrolidine ring, substituted with a (5-methylpyridin-2-yl)oxy group, adds complexity to the molecule and potentially influences its pharmacokinetic properties. This combination of structural elements makes the compound a valuable candidate for exploring novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct the molecule with high precision. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process. The ability to synthesize this compound efficiently has opened new avenues for its application in drug development.

The biological activity of 2-Cyclopropyl-substituted compounds has been extensively studied. In particular, this compound has shown potential as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to inhibit specific enzymes and receptors, suggesting its role as a lead compound for drug design. Furthermore, its selectivity and potency have been evaluated using advanced biochemical assays, providing valuable insights into its therapeutic potential.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Studies on its absorption, distribution, metabolism, and excretion (ADME) profiles have revealed that it has good bioavailability and minimal toxicity in preclinical models. These findings underscore its potential as a drug candidate for treating various pathological conditions.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding interactions with target proteins, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational approaches complement experimental findings and aid in optimizing the compound's properties for therapeutic use.

In conclusion, 2-Cyclopropyl-(3-(5-methylpyridin-2-yloxy)pyrrolidin-N¹-N¹-methylideneacetamide), or CAS No. 1903062-55-4, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, coupled with promising biological activities, position it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the field of medicinal chemistry.